Cas no 2770557-88-3 (3-Ethynyl-3-methylpiperidine-1-carbonyl chloride)

• Product Name: 3-Ethynyl-3-methylpiperidine-1-carbonyl chloride
• CAS No: 2770557-88-3
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6447449
• PubChem ID: 165488922
• Update Time: 2025-09-27

3-Ethynyl-3-methylpiperidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-3-methylpiperidine-1-carbonyl chloride
• EN300-37409278
• 2770557-88-3
• 3-Ethynyl-3-methylpiperidine-1-carbonyl chloride

• Inchi： 1S/C9H12ClNO/c1-3-9(2)5-4-6-11(7-9)8(10)12/h1H,4-7H2,2H3
• InChI Key： MBKGKJPGXTWUCD-UHFFFAOYSA-N
• SMILES： ClC(N1CCCC(C#C)(C)C1)=O

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Ethynyl-3-methylpiperidine-1-carbonyl chloride

3-Ethynyl-3-methylpiperidine-1-carbonyl chloride (CAS No. 2770557-88-3): A Comprehensive Overview

3-Ethynyl-3-methylpiperidine-1-carbonyl chloride (CAS No. 2770557-88-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique piperidine backbone and carbonyl chloride functionality, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure combines an ethynyl group and a methyl substituent on the piperidine ring, making it particularly valuable for click chemistry applications and drug discovery.

The growing interest in 3-Ethynyl-3-methylpiperidine-1-carbonyl chloride is driven by its role in modern synthetic chemistry. Researchers frequently search for "piperidine derivatives in drug discovery" or "carbonyl chloride applications in organic synthesis," highlighting the compound's relevance. Its CAS No. 2770557-88-3 is often used as a key identifier in chemical databases, ensuring precise tracking in research publications and patent filings. The compound's stability and reactivity make it suitable for creating novel biologically active molecules, particularly in the development of central nervous system (CNS) therapeutics.

One of the most compelling aspects of 3-Ethynyl-3-methylpiperidine-1-carbonyl chloride is its utility in click chemistry reactions. The presence of the ethynyl group allows for efficient coupling with azides, enabling the rapid assembly of complex structures. This feature aligns with current trends in "green chemistry" and "high-efficiency synthesis," which prioritize minimal waste and maximum yield. Additionally, the carbonyl chloride moiety provides a reactive handle for further functionalization, making the compound a favorite among medicinal chemists exploring "new drug scaffolds."

In the pharmaceutical industry, 3-Ethynyl-3-methylpiperidine-1-carbonyl chloride is often investigated for its potential in designing neuroactive compounds. The piperidine core is a common motif in drugs targeting neurological disorders, and modifications like the 3-ethynyl-3-methyl substitution can fine-tune pharmacokinetic properties. Researchers exploring "blood-brain barrier permeability" or "CNS drug delivery" frequently encounter this compound in literature, underscoring its importance in cutting-edge therapeutic development.

Beyond pharmaceuticals, 3-Ethynyl-3-methylpiperidine-1-carbonyl chloride finds applications in material science, particularly in the synthesis of advanced polymers and functional materials. Its ability to introduce rigid, alkyne-containing spacers into polymer chains makes it valuable for creating materials with tailored mechanical and electronic properties. This aligns with growing interest in "smart materials" and "molecular electronics," where precise control over molecular architecture is crucial.

The commercial availability of 3-Ethynyl-3-methylpiperidine-1-carbonyl chloride (CAS No. 2770557-88-3) has expanded in recent years, reflecting its rising demand. Suppliers often highlight its high purity and stability under proper storage conditions, addressing common concerns about "handling reactive intermediates" in organic synthesis. The compound's shelf life and compatibility with various solvents are frequently discussed in technical forums, demonstrating the practical considerations that accompany its use in laboratory settings.

Quality control is paramount when working with 3-Ethynyl-3-methylpiperidine-1-carbonyl chloride, as impurities can significantly impact downstream reactions. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and purity. These quality assurance measures resonate with researchers searching for "reliable chemical suppliers" or "characterization of synthetic intermediates," ensuring confidence in experimental results.

Looking ahead, the future of 3-Ethynyl-3-methylpiperidine-1-carbonyl chloride appears promising, with potential applications emerging in bioconjugation and proteomics. The compound's ability to selectively modify biomolecules could unlock new approaches in "targeted drug delivery" and "diagnostic probe development." As synthetic methodologies continue to evolve, this versatile building block will likely play an increasingly important role in addressing complex challenges across multiple scientific disciplines.